Cas no 1383133-23-0 (1H-Benzimidazol-2-amine, 1-(Boc)-(9CI))

1H-Benzimidazol-2-amine, 1-(Boc)-(9CI) structure
1383133-23-0 structure
Product Name:1H-Benzimidazol-2-amine, 1-(Boc)-(9CI)
CAS No:1383133-23-0
MF:C12H15N3O2
MW:233.266402482986
CID:2129239
PubChem ID:74788384
Update Time:2025-09-22

1H-Benzimidazol-2-amine, 1-(Boc)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1H-Benzimidazole-1-carboxylic acid 1,1-dimethylethyl ester
    • TERT-BUTYL 2-AMINO-1H-BENZO[D]IMIDAZOLE-1-CARBOXYLATE
    • 1H-Benzimidazol-2-amine, 1-(Boc)-(9CI)
    • t-butyl 2-amino-1h-1,3-benzodiazole-1-carboxylate
    • tert-butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate
    • tert-butyl 2-amino-1,3-benzodiazole-1-carboxylate
    • BS-45205
    • 1383133-23-0
    • Y11418
    • SCHEMBL17329317
    • DB-355438
    • tert-butyl 2-aminobenzimidazole-1-carboxylate
    • tert-Butyl2-amino-1H-benzo[d]imidazole-1-carboxylate
    • 1-Boc-2-amino-1H-benzo[d]imidazole
    • CS-0161476
    • Inchi: 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)14-10(15)13/h4-7H,1-3H3,(H2,13,14)
    • InChI Key: XLOVZUNVXPPLKH-UHFFFAOYSA-N
    • SMILES: O(C(N1C(N)=NC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 233.116
  • Monoisotopic Mass: 233.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 70.1

1H-Benzimidazol-2-amine, 1-(Boc)-(9CI) Pricemore >>

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